1,3,6-trimethyl-5-((pyridin-3-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3,6-trimethyl-5-(pyridin-3-ylmethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H16N4O2S/c1-10-7-18-14-12(15(21)20(3)16(22)19(14)2)13(10)23-9-11-5-4-6-17-8-11/h4-8H,9H2,1-3H3
• InChI Key: TZOWLVZHWLZAFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC3=CN=CC=C3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

1,3,6-trimethyl-5-((pyridin-3-ylmethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Nucleoside Analogues : The compound has been used in the synthesis of nucleoside analogues. For example, it was involved in the preparation of protected nucleosides and acyclic nucleosides with potential applications in medicinal chemistry (El‐Barbary et al., 1995).

• Antimicrobial Investigations : Derivatives of pyrido[2,3-d]pyrimidine, including the compound , have been synthesized and investigated for antimicrobial properties (Kumar, Tiwari, & Yadav, 2007).

• Pyridopyrimidine Synthesis : The compound has been utilized in the efficient one-step preparation of pyrido[3,4-d]pyrimidine ring systems, illustrating its versatility in organic synthesis (Noguchi, Sakamoto, Nagata, & Kajigaeshi, 1988).

• Heterocyclic Hybrid Synthesis : It has been used in creating heterocyclic hybrids with potential antibacterial properties, demonstrating its application in drug discovery (Vlasov et al., 2022).

• Optical Activity and Redox Ability : Its derivatives have been studied for their optical activity and redox ability, which is significant in the development of new materials and pharmaceuticals (Nitta, Naya, & Shibayama, 2004).

Chemical Synthesis and Reactions

• Isoxazolo and Thiazolo Derivatives : It has been involved in the facile synthesis of isoxazolo and thiazolo derivatives, expanding the diversity of heterocyclic compounds available for various applications (Abdel-fattah et al., 1998).

• Pyridopyrimidine Heterocycles Synthesis : A straightforward synthesis route for pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones has been developed, highlighting its utility in creating structurally diverse compounds (Jatczak et al., 2014).